N-allyl-2-(4-methylphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide

• IUPAC Name: 2-(4-methylphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-N-prop-2-enylacetamide
• InChI: InChI=1S/C21H21N3O3/c1-3-13-24(20(25)15-26-18-11-9-16(2)10-12-18)14-19-22-21(23-27-19)17-7-5-4-6-8-17/h3-12H,1,13-15H2,2H3
• InChI Key: URMXDDDTPCIRHA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC(=O)N(CC=C)CC2=NC(=NO2)C3=CC=CC=C3
• Molecular Formula: C21H21N3O3
• Molecular Weight: 363.4 g/mol

Description

N-allyl-2-(4-methylphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide is a chemical compound that has been widely studied in scientific research due to its potential applications in various fields. This compound is also known as AMPA, and it has been found to have several biochemical and physiological effects that make it a promising candidate for further research.

Mechanism of Action

The mechanism of action of N-allyl-2-(4-methylphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide is not fully understood. However, it has been found to have activity as an AMPA receptor antagonist, which means that it can block the activity of AMPA receptors in the brain. This activity may be responsible for the compound's potential therapeutic effects.
Biochemical and Physiological Effects:
N-allyl-2-(4-methylphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has been found to have several biochemical and physiological effects. In animal studies, it has been found to have neuroprotective effects, which means that it can protect neurons from damage or death. It has also been found to have anticonvulsant activity, which means that it can prevent seizures.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-allyl-2-(4-methylphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide in lab experiments is its activity as an AMPA receptor antagonist. This makes it a useful tool for studying the role of AMPA receptors in various biological processes. However, one of the limitations of this compound is its potential toxicity, which means that it must be used with caution in lab experiments.

Future Directions

There are several future directions for research on N-allyl-2-(4-methylphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide. One area of research is in the development of new drugs based on this compound. Another area of research is in the study of the compound's mechanism of action and its potential therapeutic applications. Finally, more research is needed to fully understand the compound's biochemical and physiological effects and its potential limitations in lab experiments.

Synthesis Methods

The synthesis of N-allyl-2-(4-methylphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide involves several steps. The first step involves the preparation of 4-methylphenol, which is then reacted with allyl chloride to produce 4-allylphenol. The next step involves the preparation of 3-phenyl-1,2,4-oxadiazole-5-carboxylic acid, which is then reacted with thionyl chloride to produce 3-phenyl-1,2,4-oxadiazole-5-carbonyl chloride. Finally, the two intermediate products are reacted with N-(2-acetoxyethyl)acetamide to produce N-allyl-2-(4-methylphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide.

Scientific Research Applications

N-allyl-2-(4-methylphenoxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide has been studied extensively in scientific research due to its potential applications in various fields. One of the main applications of this compound is in the field of medicinal chemistry, where it has been found to have potential as a drug candidate for the treatment of various diseases.